2-[(cyclopropylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylic acid

Specification

• CAS No.: 1219827-78-7
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol
• IUPAC Name: 2-(cyclopropanecarbonylamino)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylic acid
• Standard InChI: InChI=1S/C11H12N2O3S/c14-9(5-1-2-5)13-11-12-8-6(10(15)16)3-4-7(8)17-11/h5-6H,1-4H2,(H,15,16)(H,12,13,14)
• Standard InChI Key: MYMJWPGYKCOHTM-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=NC3=C(S2)CCC3C(=O)O
• Canonical SMILES: C1CC1C(=O)NC2=NC3=C(S2)CCC3C(=O)O

Introduction

The compound 2-[(cyclopropylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylic acid is a complex organic molecule that incorporates a cyclopropylcarbonyl group attached to a dihydrocyclopenta[d]thiazole ring system. This compound is of interest due to its potential applications in pharmaceutical chemistry, particularly in the development of novel therapeutic agents.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the thiazole ring and the attachment of the cyclopropylcarbonyl group. Common methods might involve the use of chloroacetyl chloride or similar reagents to introduce the carbonyl group, followed by cyclization reactions to form the thiazole ring.

Potential Applications

Compounds with similar structures have been explored for their biological activities, including antimicrobial and anticancer properties. The presence of a cyclopropylcarbonyl group and a carboxylic acid moiety could contribute to its potential as a therapeutic agent by influencing its solubility, stability, and interaction with biological targets.

Research Findings

While specific research findings on 2-[(cyclopropylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylic acid are not available in the provided sources, compounds with similar structural features have shown promise in various biological assays. For instance, thiazole derivatives have been studied for their antimicrobial and anticancer activities, highlighting the potential of this class of compounds in drug discovery.